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Compound of Interest

Compound Name: Nickel diethyldithiocarbamate

Cat. No.: B083840

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals like Nickel diethyldithiocarbamate is paramount. This document
provides immediate, essential safety protocols and logistical plans to minimize risk and ensure
compliance.

Chemical Identifier:

Name Nickel Diethyldithiocarbamate
Synonyms Diethyldithiocarbamic Acid Nickel Salt
CAS Number 14267-17-5

Molecular Formula C10H20N2NiS4

Molecular Weight 355.22

Appearance Green to Dark green powder to crystal

Hazard Identification and Classification

Nickel diethyldithiocarbamate is classified as a hazardous substance with the following
primary concerns|[1]:

o Carcinogenicity: May cause cancer[1].
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o Respiratory Sensitization: May cause allergy or asthma symptoms or breathing difficulties if
inhaled[1].

» Skin Sensitization: May cause an allergic skin reaction[1].

o Specific Target Organ Toxicity (Repeated Exposure): Causes damage to organs (respiratory
system) through prolonged or repeated exposure[2].

Signal Word: Danger|[3]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to prevent exposure. The following table
summarizes the required PPE for handling Nickel diethyldithiocarbamate.
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Specifications and

Body Part Required PPE
Standards

Use a dust respirator, self-
contained breathing apparatus
(SCBA), or supplied air
respirator approved under
Respiratory Respirator appropriate government
standards. A cartridge change-
out schedule should be in
place[4]. In case of inadequate
ventilation, wear respiratory

protection[3].

Gloves must be inspected prior
to use and satisfy the

Hands Impervious gloves specifications of EU Directive
89/686/EEC and the standard
EN 374 derived from it[3][5].

Tightly fitting safety goggles
conforming to EN 166 (EU) or
Safety goggles with side- NIOSH (US) are required. A
Eyes/Face ) ) ) )
shields, Face shield face shield should be used if

there is a splash potential[6][3]
[41[5].

Wear fire/flame resistant and
impervious clothing. Protective
] ] ) boots should be worn if the
Impervious protective clothing, o )
Body ] situation requires[6][3][5].
Protective boots ) )
Contaminated work clothing
should not be allowed out of

the workplace[6][3].

Operational Plan: Safe Handling and Storage

Proper handling and storage procedures are critical to maintaining a safe laboratory
environment.
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Handling:

Ventilation: Always handle in a well-ventilated area. Use a closed system or local exhaust
ventilation to prevent dust dispersion[3].

« Avoid Contact: Avoid all contact with skin and eyes. Do not breathe dust, fume, mist, vapors,
or spray|[3].

e Hygiene: Wash hands and face thoroughly after handling. Do not eat, drink, or smoke when
using this product[3].

Tools: Use non-sparking tools to prevent fire caused by electrostatic discharge[3].
Storage:

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place[3].
e Security: Store locked up[3].

e Incompatibilities: Store away from incompatible materials such as oxidizing agents.

Emergency Procedures: First Aid

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Measures

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If
Inhalation breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Get medical

advice/attention immediately[3].

Immediately take off all contaminated clothing.

Wash off with soap and plenty of water. If skin
Skin Contact irritation or a rash occurs, get medical advice or

attention. Wash contaminated clothing before

reuse[3].

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and
Eye Contact ] o )

easy to do. Continue rinsing. Get medical

advice/attention[2][3].

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion , .
unconscious person. Call a doctor or Poison

Control Center immediately[3].

Disposal Plan

Proper disposal of Nickel diethyldithiocarbamate and its containers is essential to prevent
environmental contamination.

o Chemical Disposal: Dispose of contents and container in accordance with all local, regional,
and national regulations. This should be undertaken by a licensed waste disposal
company[7]. Discharge into the environment must be avoided[3][7].

o Contaminated Packaging: Containers can be triple rinsed (or equivalent) and offered for
recycling or reconditioning. Alternatively, the packaging can be punctured to make it
unusable for other purposes and then disposed of in a sanitary landfill[3][7].

Experimental Protocols
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The safety data sheets and handling guidelines reviewed do not provide specific experimental
protocols for the use of Nickel diethyldithiocarbamate. Researchers must consult their
specific experimental procedures and methodologies for detailed instructions on its use in their
work. The safety and handling procedures outlined in this document should be integrated into
any such experimental protocol.

Visual Workflow for Safe Handling

The following diagrams illustrate the essential workflows for safely handling and disposing of
Nickel diethyldithiocarbamate.
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Workflow for Safe Handling of Nickel Diethyldithiocarbamate
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Caption: Workflow for the safe handling and storage of Nickel diethyldithiocarbamate.
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Emergency and Disposal Workflow for Nickel Diethyldithiocarbamate

Emergency Procedures Disposal

(Exposure Occurs) Collect Waste

(Administer First Aid) C_abel Waste Containe)

Seek Medical Attentior) (Dispose via Licensed Contractor

Click to download full resolution via product page

Caption: Workflow for emergency procedures and disposal of Nickel diethyldithiocarbamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistics for Handling Nickel
Diethyldithiocarbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083840#personal-protective-equipment-for-handling-
nickel-diethyldithiocarbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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